Cas no 89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-)

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- structure
89-46-3 structure
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
89-46-3
C17H24O3
276.370665550232
MFCD00042623
724790
57652996

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
    • Menthyl Salicylate
    • MENTHYL SALICYLATE MIXTURE OF ISOMERS
    • MENTHYL SALICYLATE(RG)
    • 1-Menthyl salicylate
    • Contrasol
    • Einecs 201-909-7
    • menthyl
    • Salimenthol
    • Samol
    • Sunburn preventive No.1
    • Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1α,2β,5α)- (ZCI)
    • Salicylic acid, p-menth-3-yl ester (6CI, 7CI, 8CI)
    • Menthol, salicylate
    • Menthyl salicylate
    • Sunburn preventive No. 1
    • MENTHYL SALICYLATE
    • MFCD00042623
    • NSC-3725
    • Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1.alpha.,2.beta.,5.alpha.)-
    • SR-01000944490
    • NCGC00181042-01
    • SCHEMBL17780
    • 2-Isopropyl-5-methylcyclohexyl salicylate #
    • SR-01000944490-1
    • 109423-22-5
    • 5-methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate
    • NCGC00181042-02
    • (5-methyl-2-propan-2-ylcyclohexyl) 2-hydroxybenzoate
    • Contrasol; Salimenthol; Samol
    • CHEMBL1905909
    • NSC3725
    • 89-46-3
    • 2-isopropyl-5-methylcyclohexyl 2-hydroxybenzoate
    • DTXSID70858853
    • NS00013846
    • SBI-0654016.0001
    • menthylsalicylat
    • +Expand
    • MFCD00042623
    • SJOXEWUZWQYCGL-DVOMOZLQSA-N
    • 1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3/t12-,13+,16-/m1/s1
    • C([C@@H]1CC[C@@H](C)C[C@H]1OC(C1C=CC=CC=1O)=O)(C)C

Computed Properties

  • 276.17300
  • 1
  • 3
  • 4
  • 276.17254462g/mol
  • 20
  • 326
  • 0
  • 0
  • 3
  • 0
  • 0
  • 1
  • 5.4
  • 46.5Ų

Experimental Properties

  • 4.00980
  • 46.53000
  • n20/D 1.52
  • 186-190 °C/12 mmHg(lit.)
  • Fahrenheit: 212 ° f
    Celsius: 100 ° c
  • Stable. Incompatible with strong oxidizing agents. Combustible.
  • 1.04 g/mL at 20 °C(lit.)

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RXL-1g
Menthyl salicylate
 89-46-3 94%(GCtotal)
1g
 $32.00 2024-04-20
A2B Chem LLC
AB75369-5g
Menthyl salicylate
 89-46-3 94%(GCtotal)
5g
 $30.00 2024-04-19
abcr
AB166456-100 ml
Menthyl salicylate; .
 89-46-3
100 ml
 €187.10 2024-04-16
ChromaDex Standards
ASB-00013208-001-1g
MENTHYL SALICYLATE
 89-46-3
1g
 $35.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M96180-1g
MENTHYL SALICYLATE
 89-46-3
1g
 ¥658.0 2021-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-252994-100 ml
Menthyl salicylate,
 89-46-3
100 ml
 ￥790.00 2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
84320-100ML
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
 89-46-3
100ml
 ¥992.11 2023-11-19

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Synthesis

Synthetic Circuit 1

119-36-8 119-36-8
89-78-1 89-78-1
89-46-3 89-46-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate Solvents: Methanol ;  5 - 10 h, reflux
Reference
Synthesis of UV absorbent menthyl salicylate
Chen, Qi-ming; Lu, Zhi-xiao; Li, Wen-wu; Chen, Xiao-yan; Li, Fei, Huaxue Yu Shengwu Gongcheng, 2004, 21(6), 23-25

Synthetic Circuit 2

89-78-1 89-78-1
69-72-7 69-72-7
89-46-3 89-46-3
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran ;  10 h, 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 6 - 7
Reference
Transdermal preparation containing derivative of menthol organic acid ester
, China, , ,

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Raw materials

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Preparation Products

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Suppliers

HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:89-46-3)
FANG JING LI
18327059871
service@yunmeichem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:89-46-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:89-46-3)
TANG SI LEI
15026964105
2881489226@qq.com

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Related Literature

89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-) Related Products

Recommended suppliers
Zhongnuo Biotechnology Development Jiangsu Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
CANG ZHOU KANGRUI PHARMA CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html